Cas no 7404-30-0 (D-gluco-Heptulopyranoside, methyl (8CI))

• Product Name: D-gluco-Heptulopyranoside, methyl (8CI)
• CAS No: 7404-30-0
• MF: C₈H₁₆O₇
• MW: 224.208443641663
• CID: 581236
• PubChem ID: 345717
• Update Time: 2025-04-19

D-gluco-Heptulopyranoside, methyl (8CI) Chemical and Physical Properties

Names and Identifiers

• D-gluco-Heptulopyranoside, methyl (8CI)
• 2,6-bis(hydroxymethyl)-2-methoxyoxane-3,4,5-triol
• NSC-403461
• 7404-30-0
• NSC403462
• DTXSID50995457
• Methyl hept-2-ulopyranoside #
• Methyl .alpha.-d-glucoheptuloside
• 7404-29-7
• NSC-403462
• NSC403461
• Methyl hept-2-ulopyranoside
• CEFPSUPHYFLNRZ-UHFFFAOYSA-N

• Inchi： 1S/C8H16O7/c1-14-8(3-10)7(13)6(12)5(11)4(2-9)15-8/h4-7,9-13H,2-3H2,1H3
• InChI Key： CEFPSUPHYFLNRZ-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C(C1(CO)OC)O)O)O

Computed Properties

• Exact Mass: 224.08958
• Monoisotopic Mass: 224.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.53g/cm3
• Boiling Point: 450ºC at 760mmHg
• Flash Point: 225.9ºC
• Refractive Index: 1.574
• PSA: 119.61
• LogP: -3.20480